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Compound of Interest

Compound Name: Carsatrin Succinate

CAS No.: 132199-13-4

Cat. No.: B1219109

Get Quote

Executive Technical Summary
Carsatrin Succinate (RWJ-24517) represents a distinct class of non-glycoside, non-

catecholamine positive inotropic agents designed for the management of congestive heart

failure. Chemically defined as a purinylpiperazine derivative, it is the succinate salt of 1-[4-

[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-(7H-purin-6-ylsulfanyl)propan-2-ol.[1]

Unlike traditional inotropes that inhibit Na⁺/K⁺-ATPase (digoxin) or phosphodiesterase III

(milrinone), Carsatrin operates via a novel mechanism involving the modulation of cardiac

sodium channels and the prolongation of the action potential duration (APD). This guide

provides a comprehensive structural elucidation, a validated synthetic pathway, and a

mechanistic breakdown of this compound.

Structural Elucidation & Physicochemical Profile[2]
The pharmacological potency of Carsatrin lies in its specific pharmacophore arrangement: a

lipophilic "tail" (fluorinated benzhydryl) connected via a piperazine linker to a polar "head"

(purine), mediated by a hydroxylated propyl chain.
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Chemical Identity Table[2][3]
Parameter Specification

IUPAC Name

1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-

(7H-purin-6-ylsulfanyl)propan-2-ol; butanedioic

acid

CAS Number
132199-13-4 (Succinate); 125363-87-3 (Free

Base)

Molecular Formula C₂₉H₃₂F₂N₆O₅S (Salt)

Molecular Weight 614.67 g/mol (Salt); 496.58 g/mol (Free Base)

Chirality

Contains one stereocenter at the secondary

alcohol (C2 of the propyl chain).[1][2][3][4][5][6]

[7][8] Typically synthesized as a racemate,

though enantiomers exhibit differential potency.

Solubility Profile

The succinate counterion significantly enhances

aqueous solubility compared to the free base,

facilitating IV formulation.

Structural Dissection (DOT Visualization)
The following diagram deconstructs the molecule into its four critical pharmacophores,

highlighting the hydrophilic/lipophilic balance essential for membrane intercalation and receptor

binding.

Figure 1: Pharmacophore Dissection of Carsatrin Succinate

Purine Head
(6-Mercaptopurine moiety)

Polar/H-Bonding

Propyl Linker
(2-Hydroxypropyl)
Chiral Center (OH)

Thioether Bond (C-S-C)

Piperazine Core
(Basic Nitrogen)
pKa Modulation

N-Alkylation

Lipophilic Tail
(Bis(4-fluorophenyl)methyl)

Membrane Anchoring

Benzhydryl Attachment
Succinate Counterion
(Solubility Enhancer)

Ionic Interaction

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.clinisciences.com/en/other-products-186/carsatrin-free-base-125363-87-3-24498039.html
https://pubchem.ncbi.nlm.nih.gov/compound/Carsatrin_-_R
https://pubchem.ncbi.nlm.nih.gov/compound/193950
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2E3S34L69I
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0183L9B2Q9
https://www.medkoo.com/products/41465
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YAZ544QOFD
https://www.researchgate.net/publication/368300121_Efficient_Synthesis_of_Succinate_Derivatives_using_Mercaptoalkanols_or_Mercaptophenols
https://www.benchchem.com/product/b1219109/docs?utm_src=pdf-body-img#the-architecture-of-carsatrin-succinate-structural-dynamics-and-synthetic-methodology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: The molecule consists of a polar purine head linked to a lipophilic fluorinated tail,

balanced by a piperazine core.[3]

Synthetic Pathway & Process Chemistry[9]
The synthesis of Carsatrin Succinate follows a convergent strategy, utilizing epichlorohydrin

as the linchpin to connect the purine and piperazine domains. This route minimizes side

reactions and allows for the late-stage introduction of chirality if asymmetric epichlorohydrin is

used.

Retrosynthetic Analysis
Disconnection A: C-S bond formation (Nucleophilic attack of thiopurine on epoxide).

Disconnection B: C-N bond formation (Nucleophilic attack of piperazine on epoxide/halide).

Step-by-Step Protocol
Step 1: Preparation of the Piperazine Intermediate

Reagents: 1-(bis(4-fluorophenyl)methyl)piperazine (Starting Material A), Epichlorohydrin,

Ethanol.

Condition: Reflux, 4-6 hours.

Mechanism: The secondary amine of the piperazine attacks the terminal carbon of

epichlorohydrin (or displaces the chloride) to form the chlorohydrin or glycidyl intermediate.

Outcome:1-[bis(4-fluorophenyl)methyl]-4-(oxiran-2-ylmethyl)piperazine.

Step 2: Coupling with Purine Base

Reagents: Intermediate from Step 1, 6-Mercaptopurine monohydrate, Potassium Carbonate

(K₂CO₃), DMF (Dimethylformamide).

Condition: 60°C - 80°C, N₂ atmosphere, 12 hours.

Mechanism: The thiol group of 6-mercaptopurine (activated by base) performs a

regioselective nucleophilic ring-opening of the epoxide.
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Outcome: Carsatrin Free Base.[1][6][9]

Step 3: Salt Formation (Succinate)

Reagents: Carsatrin Free Base, Succinic Acid, Acetone/Ethanol mixture.

Condition: Dissolution at 50°C, slow cooling to 0°C for crystallization.

Validation: Verify stoichiometry (1:1) via elemental analysis or ¹H-NMR integration.

Synthetic Workflow Diagram
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Figure 2: Convergent Synthesis of Carsatrin Succinate
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Figure 2: The synthetic route utilizes an epoxide ring-opening strategy to link the purine and

piperazine moieties.

Pharmacodynamics & Mechanism of Action[11]
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Carsatrin distinguishes itself from classical inotropes through a mechanism that preserves

myocardial energetics while enhancing contractility.

Mechanism of Action (MOA)
Unlike digitalis glycosides, Carsatrin does not inhibit the sodium-potassium pump. Instead, it

acts as a sodium channel modulator.

Sodium Current Modulation: It slows the inactivation of the fast Na⁺ current or enhances the

late Na⁺ current (I_Na,late).

AP Prolongation: This increase in sodium influx prolongs the Action Potential Duration

(APD).

Calcium Influx: The prolonged depolarization extends the window for L-type Calcium

Channels (LTCC) to remain open, or induces reverse-mode Na⁺/Ca²⁺ exchange.

Inotropy: Increased intracellular Ca²⁺ binds to Troponin C, enhancing actin-myosin cross-

bridging and contractile force.

Signaling Pathway Visualization
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Figure 3: Mechanism of Action - Sodium Channel Modulation to Inotropy
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Figure 3: Carsatrin enhances contractility by prolonging the action potential via sodium channel

modulation.[6]

Analytical & Quality Control Protocols
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To ensure scientific integrity and reproducibility, the following analytical parameters must be

verified for any synthesized batch of Carsatrin Succinate.

HPLC Purity Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV at 254 nm (Purine absorption max) and 220 nm.

Acceptance Criteria: >98.5% purity; no single impurity >0.5%.

NMR Identification (400 MHz, DMSO-d6)
Purine Protons: Singlets at ~8.2 ppm and ~8.4 ppm (H-2 and H-8 of purine).

Aromatic Tail: Multiplets at 7.0–7.5 ppm (8 protons from fluorophenyl rings).

Benzhydryl Methine: Singlet at ~4.3 ppm (CH bridging the fluorophenyls).

Succinate: Singlet at ~2.4 ppm (4H, -CH₂CH₂- of succinic acid).

Piperazine/Linker: Multiplets in the 2.3–3.5 ppm range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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